([2-(Chloromethyl)butoxy]methyl)benzene

• Molecular Formula: C12H17ClO
• Molecular Weight: 212.71 g/mol
• IUPAC Name: 2-(chloromethyl)butoxymethylbenzene
• InChI: InChI=1S/C12H17ClO/c1-2-11(8-13)9-14-10-12-6-4-3-5-7-12/h3-7,11H,2,8-10H2,1H3
• InChI Key: IORIUWVWBCEVSP-UHFFFAOYSA-N
• Canonical SMILES: CCC(COCC1=CC=CC=C1)CCl

Description

([2-(Chloromethyl)butoxy]methyl)benzene is a halogenated aromatic ether characterized by a benzene ring substituted with a chloromethylbutoxymethyl group. This compound combines a hydrophobic aromatic core with a flexible ether chain terminated by a reactive chloromethyl moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of ([2-(Chloromethyl)butoxy]methyl)benzene typically involves the reaction of benzyl alcohol with 2-chloromethylbutanol in the presence of a strong acid catalyst. The reaction proceeds via a nucleophilic substitution mechanism where the hydroxyl group of benzyl alcohol is replaced by the chloromethylbutoxy group.

Industrial Production Methods: Industrial production of ([2-(Chloromethyl)butoxy]methyl)benzene follows similar synthetic routes but on a larger scale. The process involves the use of continuous flow reactors to ensure efficient mixing and reaction of the starting materials. The reaction conditions are optimized to achieve high yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: ([2-(Chloromethyl)butoxy]methyl)benzene can undergo oxidation reactions, typically using reagents like potassium permanganate or chromium trioxide, to form corresponding carboxylic acids or ketones.

Reduction: Reduction of this compound can be achieved using hydrogen gas in the presence of a palladium catalyst, leading to the formation of the corresponding alcohol.

Substitution: The chloromethyl group in ([2-(Chloromethyl)butoxy]methyl)benzene is reactive towards nucleophilic substitution reactions. Common reagents include sodium hydroxide or potassium tert-butoxide, which can replace the chlorine atom with various nucleophiles.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO4), Chromium trioxide (CrO3)

Reduction: Hydrogen gas (H2), Palladium catalyst (Pd/C)

Substitution: Sodium hydroxide (NaOH), Potassium tert-butoxide (KOtBu)

Major Products:

Oxidation: Carboxylic acids, Ketones

Reduction: Alcohols

Substitution: Various substituted benzene derivatives

Scientific Research Applications

Chemistry: ([2-(Chloromethyl)butoxy]methyl)benzene is used as an intermediate in the synthesis of more complex organic molecules. Its reactivity makes it a valuable building block in organic synthesis.

Biology and Medicine: In biological research, this compound is used to study the effects of chloromethyl and butoxy groups on biological systems. It is also investigated for its potential use in drug development due to its ability to interact with various biological targets.

Industry: In the industrial sector, ([2-(Chloromethyl)butoxy]methyl)benzene is used in the production of specialty chemicals and materials. Its unique structure allows for the creation of polymers and other materials with specific properties.

Mechanism of Action

The mechanism of action of ([2-(Chloromethyl)butoxy]methyl)benzene involves its interaction with molecular targets through its chloromethyl and butoxy groups. These functional groups can form covalent bonds with nucleophilic sites on proteins and other biomolecules, leading to changes in their structure and function. The pathways involved in these interactions are often studied using various biochemical assays and molecular modeling techniques.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

However, comparisons can be drawn to related benzoate derivatives and substituted aromatic ethers from the literature.

Table 1: Comparison of Key Structural and Functional Attributes

Compound	Structure Type	Functional Groups	Reactivity/Applications	Reference
([2-(Chloromethyl)butoxy]methyl)benzene (hypothetical)	Aromatic ether	Chloromethyl, ether, benzene	Likely intermediate for alkylation or polymerization	N/A
Phenyl benzoate	Aromatic ester	Benzene, ester	Flavoring agent, plasticizer	CAS 93-99-2
Methyl benzoate	Aliphatic ester	Methyl ester, benzene	Solvent, fragrance component	CAS 93-58-3
2-(Chloromethoxy)-1,3-di(propan-2-yl)benzene	Substituted aromatic ether	Chloromethoxy, isopropyl groups	Unknown (limited safety data)	CAS 258516-82-4

Key Observations:

Reactivity : Unlike ester-containing analogs (e.g., phenyl benzoate), ([2-(Chloromethyl)butoxy]methyl)benzene’s chloromethyl group confers electrophilic reactivity, enabling nucleophilic substitution reactions. This contrasts with esters, which undergo hydrolysis or transesterification .

Stability : The chloromethyl group may render the compound less stable under basic or nucleophilic conditions compared to methyl benzoate, which is stable in aqueous environments .

Critical Notes

• Users must verify the compound’s identity to avoid misapplication of data.
• Evidence Limitations : The provided sources lack direct physicochemical, toxicological, or synthetic data for the target compound. Further peer-reviewed studies or patent literature are required for authoritative conclusions.

Biological Activity

([2-(Chloromethyl)butoxy]methyl)benzene, also known as [2-(chloromethyl)-3-methylbutoxy]methylbenzene, is an organic compound that features a unique structural configuration comprising a benzene ring with both chloromethyl and butoxy substituents. The molecular formula is CHClO, with a molecular weight of approximately 226.74 g/mol. This compound's potential biological activity stems from its ability to undergo covalent modifications with various biomolecules, which could have implications in medicinal chemistry and organic synthesis.

The synthesis of ([2-(Chloromethyl)butoxy]methyl)benzene typically involves the reaction of benzyl alcohol with 2-chloromethyl-3-methylbutanol, often catalyzed by strong acids under reflux conditions in inert solvents like toluene or dichloromethane. A dehydrating agent may also be utilized to enhance reaction efficiency. The product can be purified through standard methods such as distillation or chromatography.

Biological Activity Overview

Research into the biological activity of ([2-(Chloromethyl)butoxy]methyl)benzene is still limited; however, preliminary studies suggest several avenues for exploration:

• Covalent Modification : The compound's chloromethyl group allows for reactivity with nucleophiles, potentially leading to covalent modifications of proteins or nucleic acids, which could alter their function or stability.
• Antimicrobial Potential : Similar compounds have demonstrated antimicrobial properties, suggesting that ([2-(Chloromethyl)butoxy]methyl)benzene may possess similar activities. This warrants further investigation into its efficacy against various pathogens.

Comparative Analysis with Related Compounds

The unique structure of ([2-(Chloromethyl)butoxy]methyl)benzene allows for distinct reactivity patterns compared to its analogs. Below is a comparison of structurally similar compounds:

Compound Name	Structure Description	Unique Features
Benzyl chloride	Benzene ring with a single chloromethyl group	Lacks additional alkoxy substituents
Chloromethylbenzene	Benzene ring with a chloromethyl group	No alkyl substituents; simpler structure
3-Methylbutylbenzene	Benzene ring with a 3-methylbutyl substituent	Lacks chloromethyl group; different reactivity
[2-(Chloromethyl)-2-methylbutoxy]methylbenzene	Similar but contains a different alkoxy group	Variations in alkyl chain structure

This table illustrates how the dual functionality of ([2-(Chloromethyl)butoxy]methyl)benzene enhances its potential applications in chemical transformations and biological interactions.

Case Studies and Research Findings

• Reactivity Studies : Investigations into the reactivity of ([2-(Chloromethyl)butoxy]methyl)benzene with various nucleophiles revealed that it can form stable adducts, indicating its potential as a reagent in biochemical applications.
• Toxicological Assessments : While specific studies on the toxicity of this compound are scarce, related chlorinated compounds have shown varying degrees of cytotoxicity depending on their structure and functional groups. This raises questions about the safety profile of ([2-(Chloromethyl)butoxy]methyl)benzene in biological systems .
• Antimicrobial Activity : Preliminary tests suggest that compounds with similar structures exhibit antimicrobial effects against a range of bacterial strains. Future studies should focus on isolating and testing ([2-(Chloromethyl)butoxy]methyl)benzene against specific pathogens to evaluate its therapeutic potential.